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Compound of Interest

Compound Name:
2-Chloro-6-methoxy-3-

nitropyridine

Cat. No.: B041990 Get Quote

An In-depth Technical Guide to 2-Chloro-6-methoxy-3-nitropyridine (CAS: 38533-61-8)

Introduction
2-Chloro-6-methoxy-3-nitropyridine is a specialized organic compound identified by the CAS

number 38533-61-8.[1] It is a key building block in modern organic synthesis, particularly

valued within the pharmaceutical and fine chemical industries.[2] Structurally, it is a pyridine

ring substituted with chloro, methoxy, and nitro functional groups, which impart a versatile

reactivity profile.[2][3] This compound typically appears as an off-white to yellow powder and

serves as a critical intermediate in the synthesis of complex molecules and active

pharmaceutical ingredients (APIs).[2][4] Its utility is pronounced in cross-coupling reactions,

making it a valuable reagent for drug discovery and development professionals.[2][5]

Physicochemical Properties
The physical and chemical properties of 2-Chloro-6-methoxy-3-nitropyridine are summarized

below. This data is essential for its handling, storage, and application in experimental settings.
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Property Value Source(s)

CAS Number 38533-61-8 [1]

Molecular Formula C₆H₅ClN₂O₃ [1][6]

Molecular Weight 188.57 g/mol [6][7]

Appearance Off-white to yellow powder [4]

Melting Point 78-80 °C (lit.) [5][8]

Boiling Point 298.5 ± 35.0 °C at 760 mmHg [8]

Density 1.4 ± 0.1 g/cm³ [8]

Solubility Slightly soluble in water [4][5]
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Synthesis and Reactivity
The primary synthesis route for 2-Chloro-6-methoxy-3-nitropyridine involves the reaction of

2,6-Dichloro-3-nitropyridine with methanol.[8] This process is a nucleophilic substitution where

the methoxy group replaces one of the chlorine atoms on the pyridine ring.

2,6-Dichloro-3-nitropyridine
(CAS: 16013-85-7)

2-Chloro-6-methoxy-3-nitropyridine
(CAS: 38533-61-8)

Nucleophilic Substitution

Methanol
(CAS: 67-56-1)
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Caption: Synthesis of 2-Chloro-6-methoxy-3-nitropyridine.
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The compound is a versatile intermediate, primarily utilized in Suzuki and Negishi cross-

coupling reactions.[2][5] These reactions are fundamental for creating carbon-carbon bonds,

allowing for the construction of complex molecular frameworks necessary for developing novel

compounds, particularly in medicinal chemistry.[2] For instance, it is a known intermediate in

the synthesis of the antibiotic Gepotidacin.[6]

Key Applications
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Caption: Key applications of 2-Chloro-6-methoxy-3-nitropyridine.

Experimental Protocols
Synthesis of 2-Chloro-6-methoxy-3-nitropyridine[6]
This protocol describes a laboratory-scale synthesis of the title compound.

Reagents and Materials:

Starting Material: Unspecified precursor (likely 2,6-dichloro-3-nitropyridine)

Solvent: Not specified, but extraction uses Ethyl Acetate

Quenching agent: Deionized water

Drying agent: Anhydrous sodium sulfate
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Purification: Silica gel column chromatography

Procedure:

The reaction is initiated and maintained at 0 °C with stirring for 30 minutes.

The reaction mixture is then brought to room temperature and stirring is continued for an

additional 2 hours.

After 2 hours, the reaction is stopped by cooling it back down to 0 °C.

The reaction is quenched by the addition of deionized water (100 mL).

The product is extracted with ethyl acetate (3 x 150 mL).

The organic phases are combined, dried over anhydrous sodium sulfate, and concentrated

under reduced pressure to yield the crude product.

Purification:

The crude product is purified by silica gel column chromatography to afford the pure target

compound, 2-chloro-6-methoxy-3-nitropyridine.

Yield:

The reported yield for this procedure is 56% (12 g of product).[5]

¹H NMR (300 MHz, CDCl₃) δ: 8.37-8.24 (m, 1H), 7.07-7.05 (m, 1H), 4.15 (s, 3H).[5]

Structural Information
2-Chloro-6-methoxy-3-nitropyridine possesses a planar structure with Cₛ point group

symmetry.[5] The molecule contains 17 atoms, resulting in 45 fundamental vibrations, all of

which are active in both IR and Raman spectroscopy.[5] Of these vibrations, 31 are in-plane

and 14 are out-of-plane.[5]

Safety and Handling
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This compound is classified as hazardous and requires careful handling in a laboratory setting.

Appropriate personal protective equipment (PPE) must be worn.

Hazard Information Details Source(s)

Signal Word Warning [7]

Hazard Statements (H-Codes)

H315: Causes skin

irritation.H319: Causes serious

eye irritation.H335: May cause

respiratory irritation.

[7][9]

Precautionary Statements (P-

Codes)

P261, P264, P271, P280,

P302+P352,

P305+P351+P338

Hazard Classifications
Skin Irrit. 2, Eye Irrit. 2, STOT

SE 3

Target Organs Respiratory system

Personal Protective Equipment

(PPE)

Dust mask (type N95 US),

eyeshields, gloves

Storage Class 11 (Combustible Solids)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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number-38533-61-8]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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